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Compound of Interest

Compound Name: Benzyl isocyanide

Cat. No.: B130609

Introduction

Benzyl isocyanide, an organic compound featuring an isocyanide functional group attached to
a benzyl group, is a versatile and reactive building block in organic synthesis.[1] Its unique
electronic structure, characterized by a C-centered lone pair and 1t* orbitals, allows it to
participate in a wide range of chemical transformations, making it a valuable reagent for
researchers, particularly in the fields of medicinal chemistry and drug development.[2] This
technical guide provides an in-depth overview of benzyl isocyanide, including its chemical
properties, synthesis protocols, applications in multicomponent reactions, and essential safety
information.

Chemical Identification and Properties

Benzyl isocyanide is a colorless to pale yellow liquid with a distinct, pungent odor.[1] It is
soluble in organic solvents like ether and chloroform but has low solubility in water.[1]

CAS Number and Synonyms

The Chemical Abstracts Service (CAS) registry number for benzyl isocyanide is 10340-91-7.
[11[3][4]1[5]

This compound is also known by several synonyms, including:

e (Isocyanomethyl)benzene[1][4][5]
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Benzyl isonitrile[1][4][5]

Benzyl carbylamine[1][5]

1-(isocyanomethyl)benzene[3]

Phenylmethyl isocyanide[1]

Physicochemical Data

The key physicochemical properties of benzyl isocyanide are summarized in the table below.

Property Value Source
Molecular Formula CsH7N [11[3114]
Molecular Weight 117.15 g/mol [1][3]14]
Boiling Point 105-106 °C at 75 mmHg [516]1[7]
Density 0.962 g/mL at 25 °C 516171
Refractive Index n20/D 1.521 [516]17]
Flash Point 79 °C (174.2 °F) - closed cup [718]

Storage Temperature -20°C [61[7]

Synthesis Protocols

The synthesis of benzyl isocyanide can be achieved through various methods. Below are
detailed protocols for two common approaches.

Dehydration of N-Benzylformamide

A prevalent method for synthesizing isocyanides is the dehydration of the corresponding
formamide.[9] This protocol is an example of such a transformation.

Experimental Protocol:
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To a solution of N-benzylformamide (1 mmol) in dichloromethane (DCM, 10 mL, 0.1 M), add
triethylamine (5 mmol).[9]

Cool the reaction mixture to 0 °C.[9]

Slowly add phosphorus oxychloride (1 mmol) to the cooled mixture.[9]

Stir the reaction mixture for 1 hour at 0 °C.[9]

Monitor the reaction progress by thin-layer chromatography (TLC).[9]

Upon completion, the product can be purified using column chromatography.[9]

Note: This method has been shown to be scalable, with successful syntheses performed at
both 100 mmol and 500 mmol scales with adjusted concentrations and reagents.[9]

Conversion of Benzyl Halides using Silver Salts

A direct conversion of benzyl halides to benzyl isocyanides offers an alternative synthetic
route.[10][11]

Experimental Protocol:

To a solution of the appropriate benzyl halide (0.2 mmol) in dichloromethane (CH2Clz, 2 mL),
add trimethylsilyl cyanide (TMSCN, 60 mg, 0.6 mmol) and silver perchlorate (AgCIOa4, 124
mg, 0.6 mmol) under an argon atmosphere.[10]

Stir the reaction mixture at room temperature.[10]

After adequate stirring, add aqueous saturated sodium bicarbonate (NaHCOs, 2 mL).[10]
Continue stirring for an additional 10 minutes.[10]

Filter the mixture over Celite and wash with ethyl acetate (EtOAc).[10]

Combine the organic extracts and wash with water and brine.[10]

Dry the organic layer over magnesium sulfate (MgSQa).[10]
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» Purify the crude product by silica gel column chromatography using a hexane-EtOAc solvent
system.[10]

Applications in Drug Discovery and Development

Benzyl isocyanide is a key reagent in multicomponent reactions (MCRSs), which are powerful
tools for rapidly generating libraries of complex molecules from simple starting materials.[12]
This is particularly valuable in drug discovery for exploring structure-activity relationships.[9][12]

Isocyanide-Based Multicomponent Reactions (IMCRS)

IMCRs, such as the Passerini and Ugi reactions, leverage the unique reactivity of the
isocyanide group to form multiple new bonds in a single synthetic operation.[11][12]

Starting Materials

Aldehyde/Ketone Amine Carboxylic Acid Benzyl Isocyanide

Ugi 4-Component Reaftion

One-Pot Synthesis

Forms complex scaffold

Product

a-Acylamino Amide Derivative

Click to download full resolution via product page
Caption: Workflow of the Ugi four-component reaction.

Benzyl isocyanide’'s role in these reactions allows for the efficient synthesis of diverse
molecular scaffolds, including peptidomimetics and heterocyclic compounds, which are of
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significant interest in pharmaceutical research.[1][11] For instance, it has been used in the
synthesis of Ru(ll) complexes and in three-component coupling processes to produce O- and
N-arylamides.[3][5] The application of IMCRs has been instrumental in discovering novel
antimicrobial agents.[12]

Safety and Handling

Benzyl isocyanide is a hazardous substance and must be handled with appropriate safety
precautions.[1][8]

Hazard Identification

The compound is classified as harmful if swallowed, in contact with skin, or if inhaled.[4][6][13]
It can cause skin, eye, and respiratory tract irritation.[8] Chronic exposure may lead to effects
similar to cyanide poisoning by inhibiting cellular respiration.[8]

Hazard Statement Code
Harmful if swallowed H302
Harmful in contact with skin H312
Harmful if inhaled H332
Combustible liquid H227

Source:[4][13]

Recommended Handling and PPE

A thorough risk assessment should be conducted before working with benzyl isocyanide.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://cymitquimica.com/cas/10340-91-7/
https://www.organic-chemistry.org/abstracts/lit1/128.shtm
https://www.scbt.com/p/benzyl-isocyanide-10340-91-7
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8765835.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10215305/
https://www.benchchem.com/product/b130609?utm_src=pdf-body
https://cymitquimica.com/cas/10340-91-7/
https://pim-resources.coleparmer.com/sds/05174.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-isocyanide
https://www.chembk.com/en/chem/benzyl%20isocyanide
https://www.tcichemicals.com/IN/en/p/B2185
https://pim-resources.coleparmer.com/sds/05174.pdf
https://pim-resources.coleparmer.com/sds/05174.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-isocyanide
https://www.tcichemicals.com/IN/en/p/B2185
https://www.benchchem.com/product/b130609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE)

»-| Chemical Splash Goggles

- -
- -

/// //
J Mandatory Use s
. 4 //
Handling Prbcedures 7
II ///
7/
Use in a well-ventilated area Mandatory,Use : )
(e.g., fume hood) 5 IRl et > Appropriate Protective Gloves
9., 7
::::::\ /// 7
\7\: \\\\\ .
/Prevents ~ ~~~~__|| Mandatory Usé
/ [ ,’:
S AN
Keep away from heat, / | 7 . )
p away rc / | Mandatory Us¢ /" Prevents Protective Clothing
flames, and ignition sources / \ L
’ N 7 e
/7 N e -
7’ AN P -
ol _~___-4~""Prevents
‘/ ’,‘/_’_’—”"\\\\
_r/‘-‘
Avoid contact with eyes, skin, Prevents .
and cIothing —————————————————— 1 NIOSH/MSHA Approved Respirator
z T ~

- T ~

7’ I N
,”In case of exposure Iln case of exposure \ln case of exposure
4

/ 1
g Emergency Measures

4
Eyewash Station Safety Shower First Aid as per SDS

\

Click to download full resolution via product page

Caption: Safety and handling workflow for benzyl isocyanide.

Key safety protocols include:

e Engineering Controls: Work should be conducted in a well-ventilated area, preferably a
chemical fume hood.[8][14] Facilities should be equipped with an eyewash station and a
safety shower.[8]
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» Personal Protective Equipment (PPE): Wear chemical splash goggles, appropriate protective
gloves, and protective clothing to prevent skin exposure.[8][14] If exposure limits are
exceeded, a NIOSH/MSHA-approved respirator is necessary.[8]

e Handling: Wash hands thoroughly after handling.[8] Avoid breathing vapor or mist.[8][14]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances and ignition sources.[8]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[8][14]

o Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least
15 minutes. Seek medical aid.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[8]

 Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical
help.[8][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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